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Get Quote

The table below summarizes the core information regarding the discovery and properties of Phosmidosine

as reported in the original research.

Aspect

Details

Discovery Source

Nature

Molecular Formula

Key Structural
Features

Biological Activity

Culture filtrate of a newly isolated strain of Streptomyces sp. RK-16 [1] [2].

A novel nucleotide antibiotic [1] [2].

C({16)H{24NN({7})O({8)P [1] [2].

Presence of a methyl phosphate group; UV spectra similar to 8-
hydroxyadenosine [1] [2].

Inhibited spore formation of the fungus Botrytis cinerea at a concentration of
0.25 pg/mL [1] [2].

Original Isolation and Analysis Workflow

The following diagram outlines the general workflow for the isolation and characterization of Phesmidosine

as described in the original publication. Please note that specific technical details (e.g., exact solvent

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1530525?utm_src=pdf-body
https://www.smolecule.com/products/s1530525?utm_src=pdf-interest
https://www.smolecule.com/products/s1530525?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/antibiotics1968/44/4/44_4_375/_article
https://pubmed.ncbi.nlm.nih.gov/2032945/
https://www.jstage.jst.go.jp/article/antibiotics1968/44/4/44_4_375/_article
https://pubmed.ncbi.nlm.nih.gov/2032945/
https://www.jstage.jst.go.jp/article/antibiotics1968/44/4/44_4_375/_article
https://pubmed.ncbi.nlm.nih.gov/2032945/
https://www.jstage.jst.go.jp/article/antibiotics1968/44/4/44_4_375/_article
https://pubmed.ncbi.nlm.nih.gov/2032945/
https://www.jstage.jst.go.jp/article/antibiotics1968/44/4/44_4_375/_article
https://pubmed.ncbi.nlm.nih.gov/2032945/
https://www.smolecule.com/products/s1530525?utm_src=pdf-body
https://www.smolecule.com/products/s1530525?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

systems, column types) are not available in the search results.
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Original isolation and analysis workflow for Phosmidosine.

Research Context and Potential Next Steps

The search results confirm that Phosmidesine is a recognized natural product with a defined structure and
interesting antifungal activity. It is categorized as a phosphoramidate, a class of compounds with significant

applications in medicinal chemistry, including use as prodrug moieties and in anticancer agents [3].
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It is important to note that the information found is from the compound's initial discovery over three decades

ago. For a contemporary technical guide, the following steps are recommended:

e Consult Specialized Databases: Search for "phosmidosine” on scientific databases like
SciFinder-n or Reaxys, which can provide full-text original articles, synthetic procedures, and
subsequent research not captured in this search.

¢ Review Phosphoramidate Chemistry: The synthesis of phosphoramidates has advanced. Modern,
eco-friendly methods exist, such as the reaction of trialkyl phosphites with organic azides in aqueous
ethanol [3]. Exploring this literature can provide practical synthetic protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. The Journal of Antibiotics [jstage.jst.go.jp]
2. Isolation and characterization of phosmidosine. A new ... [pubmed.ncbi.nlm.nih.gov]
3. An efficient synthesis of phosphoramidates from halides in ... [sciencedirect.com]

To cite this document: Smolecule. [Discovery and Characterization of Phosmidosine]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1530525#phosmidosine-

discovery-and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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